Cas no 1007459-53-1 (1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine)

• Product Name: 1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine
• CAS No: 1007459-53-1
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 4558926
• PubChem ID: 23005789
• Update Time: 2025-06-18

1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
• 1-(1-Isopropyl-1H-pyrazol-4-yl)-ethylamine
• 1-(1-Isopropyl-1H-pyrazol-4-yl)ethan-1-amine
• 1-(1-propan-2-ylpyrazol-4-yl)ethanamine
• C77611
• Z959151572
• SCHEMBL18793297
• AKOS003672906
• AKOS017463676
• A1-17685
• CS-0139265
• 1007459-53-1
• EN300-75436
• DB-406340
• MFCD08700769
• 1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine

• Inchi： 1S/C8H15N3/c1-6(2)11-5-8(4-10-11)7(3)9/h4-7H,9H2,1-3H3
• InChI Key： LNFYVTUMCGJYBN-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)C(C)N)C(C)C

Computed Properties

• Exact Mass: 153.126598g/mol
• Monoisotopic Mass: 153.126598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.22g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8

1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)